(3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dione

• CAS RN: 2305185-18-4
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.2

Description

(3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dione, also known as 6-methylpiperazine-2,5-dione, is an organic compound with the chemical formula C6H13NO2. It is a derivative of piperazine, which is a cyclic compound composed of two piperazine rings connected by an ethylene group. 6-methylpiperazine-2,5-dione is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

(3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antifungal agents, and anti-cancer drugs. It has also been used in the synthesis of agrochemicals, such as herbicides, insecticides, and fungicides. In addition, (3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione has been used in the synthesis of organic compounds, such as dyes and pigments.

Mechanism of Action

The mechanism of action of (3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione is not fully understood. However, it is believed to act as a proton donor in the presence of a base, such as sodium hydroxide. This reaction produces a carboxylate anion, which can be used as a nucleophile in organic synthesis. In addition, (3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione can act as an electron donor in the presence of a Lewis acid, such as boron trifluoride. This reaction produces a carbocation, which can be used as a nucleophile in organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione are not well understood. It is not known to have any direct effects on the human body. However, it is believed to be metabolized in the body and may have indirect effects on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

(3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available from chemical suppliers. It is also stable and can be stored for long periods of time without degradation. However, it can be toxic and should be handled with caution. In addition, it is a volatile compound and should be stored in a well-ventilated area.

Future Directions

There are several potential future directions for research involving (3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. In addition, research is needed to develop more efficient and cost-effective synthetic methods for its production. Finally, research is needed to develop new applications for (3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione, such as its use in the synthesis of novel pharmaceuticals and agrochemicals.

Synthesis Methods

(3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione can be synthesized through a variety of methods. One common method involves the reaction of an aldehyde with a secondary amine in the presence of a catalyst, such as a Lewis acid. The reaction produces a ketimine intermediate, which undergoes a dehydration reaction to form (3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione. Another method involves the reaction of a nitrile with a primary amine in the presence of a base, such as sodium hydroxide. This reaction produces an imine intermediate, which undergoes a dehydration reaction to form (3R,6R)-3-[(2S)-butan-2-yl]-6-methylpiperazine-2,5-dionerazine-2,5-dione.